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Chemical Profile and Source of Platyphylline

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Platyphylline

CAS No.: 480-78-4

Cat. No.: S624033

The table below summarizes the basic chemical information available for platyphylline, which is a

pyrrolizidine alkaloid [1].

Property Description

IUPAC Name (1R,4Z,6R,7R,11S,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-2,9-dioxa-14-
azatricyclo[9.5.1.01# "]heptadecane-3,8-dione [1]

CAS Registry 480-78-4 [1]

Number

Molecular C18H27NOs [1]

Formula

Molecular 337.41 g/mol [1]

Weight

Natural Source The herbs of Senecio scandens [1]
Type of Pyrrolizidine Alkaloid [1]
Compound

Platyphylline in the Context of Plant Defense
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Although direct studies on platyphylline are scarce, its classification as a pyrrolizidine alkaloid provides
context for its potential role. Alkaloids are a major class of inducible chemical defenses that plants produce

in response to stressors like pathogen attacks or herbivory [2] [3].

These compounds often act through mechanisms such as:

e Toxicity: They can be directly toxic to insects, herbivores, and microbial pathogens [2].
e Deterrence: Their bitter taste deters feeding by herbivores [2].

The following diagram outlines the general role of alkaloids within the plant's inducible defense system,

which is a context in which platyphylline likely functions.
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Suggestions for Further Research

Given the limited specific data found, here are suggestions for how you can deepen your investigation:

o Explore Broader Scientific Databases: Direct searches on specialized platforms like Scifindern,
Reaxys, or PubMed using the CAS number (480-78-4) or the name "platyphylline" may yield more
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primary research literature.

¢ Investigate the Plant Genus: Research on other alkaloids found in the Senecio genus (to which
Senecio scandens belongs) could provide valuable indirect insights into the ecological and defensive
roles of these compounds.

¢ Study Analogous Compounds: Examining the well-documented defensive roles of other
pyrrolizidine alkaloids could help in forming hypotheses about the potential functions of platyphylline.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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